Cas no 906519-35-5 (2-(oxolan-3-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(oxolan-3-yl)-1H-1,3-benzodiazole
• CAS No: 906519-35-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD14610568
• CID: 4664656
• PubChem ID: 326710
• Update Time: 2025-06-14

2-(oxolan-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)-1H-1,3-benzodiazole
• 1H-Benzimidazole, 2-(tetrahydro-3-furanyl)-

• MDL： MFCD14610568
• Inchi： 1S/C11H12N2O/c1-2-4-10-9(3-1)12-11(13-10)8-5-6-14-7-8/h1-4,8H,5-7H2,(H,12,13)
• InChI Key： FIIVPCQPXYNNTP-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)NC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(oxolan-3-yl)-1H-1,3-benzodiazole

Comprehensive Overview of 2-(Oxolan-3-yl)-1H-1,3-benzodiazole (CAS No. 906519-35-5)

2-(Oxolan-3-yl)-1H-1,3-benzodiazole (CAS No. 906519-35-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a benzodiazole core linked to an oxolan-3-yl group, exhibits unique chemical properties that make it valuable for diverse applications. Researchers are particularly interested in its potential as a building block for drug discovery, organic electronics, and catalysis. Its molecular structure combines aromaticity with a flexible tetrahydrofuran ring, offering a balance of stability and reactivity.

In recent years, the demand for heterocyclic compounds like 2-(Oxolan-3-yl)-1H-1,3-benzodiazole has surged due to their role in developing small-molecule therapeutics. The compound’s CAS No. 906519-35-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its benzodiazole moiety is known for interacting with biological targets, making it a candidate for kinase inhibitors and GPCR modulators. Additionally, the oxolan-3-yl group enhances solubility, a critical factor in drug formulation.

The compound’s synthesis and applications align with trends in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce 2-(Oxolan-3-yl)-1H-1,3-benzodiazole, minimizing waste and energy consumption. This aligns with the growing focus on ESG (Environmental, Social, and Governance) principles in chemical manufacturing. Its potential in biodegradable materials further underscores its versatility.

Another area of interest is the compound’s utility in organic light-emitting diodes (OLEDs). The benzodiazole core’s electron-deficient nature makes it suitable for electron-transport layers, while the oxolan-3-yl group improves film-forming properties. This dual functionality addresses key challenges in flexible electronics and display technologies, topics highly searched in materials science forums.

Frequently asked questions about CAS No. 906519-35-5 include its synthetic protocols, safety data, and commercial availability. While it is not classified as hazardous, proper handling protocols are recommended. Suppliers often highlight its high purity grades for research use, catering to labs focused on high-throughput screening and structure-activity relationship (SAR) studies.

In summary, 2-(Oxolan-3-yl)-1H-1,3-benzodiazole (CAS No. 906519-35-5) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and adaptability to modern research needs ensure its continued relevance in scientific innovation.